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Compound of Interest

Compound Name: Piroxicam-d4

Cat. No.: B15609859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of commercially available Piroxicam-
d4, a deuterated analog of the non-steroidal anti-inflammatory drug (NSAID) Piroxicam. This

stable isotope-labeled compound serves as an invaluable tool in various research applications,

particularly as an internal standard for quantitative analysis. This document outlines the key

suppliers, their product specifications, and detailed experimental protocols for its use in liquid

chromatography-mass spectrometry (LC-MS) based assays.

Introduction to Piroxicam and its Deuterated Analog
Piroxicam is a widely used NSAID belonging to the oxicam class, known for its analgesic and

anti-inflammatory properties.[1] It functions by inhibiting cyclooxygenase (COX) enzymes,

thereby reducing the production of prostaglandins, which are key mediators of inflammation

and pain.[1] In research and clinical settings, accurate quantification of Piroxicam in biological

matrices is crucial for pharmacokinetic, toxicokinetic, and drug metabolism studies.

Piroxicam-d4 is a deuterated form of Piroxicam where four hydrogen atoms on the pyridyl ring

have been replaced with deuterium atoms. This isotopic substitution results in a molecule that

is chemically identical to Piroxicam but has a higher molecular weight. This mass difference

allows it to be distinguished from the unlabeled drug in mass spectrometry, making it an ideal

internal standard for quantitative analyses. The use of a stable isotope-labeled internal

standard like Piroxicam-d4 is the gold standard in bioanalytical methods as it co-elutes with
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the analyte of interest, compensating for variations in sample preparation, injection volume,

and ionization efficiency.

Commercial Sources and Specifications of
Piroxicam-d4
Several reputable chemical suppliers offer Piroxicam-d4 for research purposes. The following

table summarizes the key specifications from prominent vendors to aid researchers in selecting

the most suitable product for their needs.
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Supplier
Product
Name

Catalog
Number

Purity
Isotopic
Enrichment

Format

MedchemExp

ress
Piroxicam-d4 HY-B0253S1

>98% (by

HPLC)

Not specified

on product

page, refer to

Certificate of

Analysis

Solid

LGC

Standards

Piroxicam-d4

(pyridyl-d4)

TRC-

P510001

≥98%

(Chemical

Purity)

98 atom % D
Solid (5 mg,

10 mg)

Santa Cruz

Biotechnolog

y

Piroxicam-d3 sc-214694

Not specified

for

deuterated

form.

Unlabeled is

≥95%

Not specified Solid

Cayman

Chemical
Piroxicam-d4

Not directly

listed, custom

synthesis

may be

available.

Unlabeled

Piroxicam is

available.

Not

applicable

Not

applicable

Not

applicable

Toronto

Research

Chemicals

(TRC)

Piroxicam-d4

(pyridyl-d4)
P510001 ≥98%

Not specified

on product

page, refer to

Certificate of

Analysis

Solid

Note: Purity and isotopic enrichment values can be lot-specific. It is highly recommended to

obtain and review the Certificate of Analysis from the supplier for the most accurate and up-to-

date information.
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Experimental Protocol: Quantification of Piroxicam
in Human Plasma using LC-MS/MS with Piroxicam-
d4 as an Internal Standard
This section provides a detailed methodology for the determination of Piroxicam in human

plasma, a common application for Piroxicam-d4. This protocol is a composite based on

established bioanalytical methods.

Materials and Reagents
Piroxicam analytical standard

Piroxicam-d4 (internal standard)

Human plasma (with appropriate anticoagulant, e.g., K2EDTA)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Water (ultrapure, e.g., Milli-Q)

Microcentrifuge tubes

Vortex mixer

Centrifuge

Preparation of Stock and Working Solutions
Piroxicam Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount

of Piroxicam analytical standard in methanol.

Piroxicam-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and

dissolve an appropriate amount of Piroxicam-d4 in methanol.
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Piroxicam Working Solutions: Prepare a series of working solutions by serially diluting the

Piroxicam stock solution with 50:50 (v/v) methanol:water to create calibration standards and

quality control (QC) samples at various concentrations.

IS Working Solution (e.g., 100 ng/mL): Dilute the Piroxicam-d4 stock solution with 50:50

(v/v) methanol:water to a final concentration suitable for spiking into plasma samples.

Sample Preparation (Protein Precipitation)
Pipette 100 µL of human plasma (calibration standard, QC, or unknown sample) into a 1.5

mL microcentrifuge tube.

Add 25 µL of the IS working solution (Piroxicam-d4) to each tube, except for the blank

plasma samples.

Vortex briefly to mix.

Add 300 µL of acetonitrile to each tube to precipitate the plasma proteins.

Vortex vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean tube or a 96-well plate.

Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the dried residue in 100 µL of the mobile phase.

Vortex to ensure complete dissolution.

The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions
Liquid Chromatograph (LC): A high-performance or ultra-high-performance liquid

chromatography system.
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Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an

electrospray ionization (ESI) source.

LC Column: A C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).

Mobile Phase:

A: 0.1% Formic acid in water

B: 0.1% Formic acid in acetonitrile

Gradient Elution:

Time (min) %B

0.0 20

2.0 80

2.1 95

3.0 95

3.1 20

| 5.0 | 20 |

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Column Temperature: 40°C

MS/MS Detection: Multiple Reaction Monitoring (MRM) in positive ion mode.

Piroxicam: Precursor ion (Q1) m/z 332.1 → Product ion (Q3) m/z 121.1

Piroxicam-d4 (IS): Precursor ion (Q1) m/z 336.1 → Product ion (Q3) m/z 125.1
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Note: The specific MRM transitions and collision energies should be optimized for the

instrument being used.

Data Analysis
Integrate the peak areas for both Piroxicam and Piroxicam-d4.

Calculate the peak area ratio of Piroxicam to Piroxicam-d4.

Construct a calibration curve by plotting the peak area ratio against the known

concentrations of the calibration standards.

Determine the concentration of Piroxicam in the unknown samples by interpolating their peak

area ratios from the calibration curve.

Logical Workflow for Utilizing Piroxicam-d4 in
Research
The following diagram illustrates the typical workflow for a researcher from sourcing

Piroxicam-d4 to obtaining quantitative results.

Procurement Sample & Standard Preparation Analysis Reporting

Select Supplier Review Certificate of Analysis
Obtain

Procure Piroxicam-d4
Approve

Prepare Stock Solutions
(Piroxicam & Piroxicam-d4)

Prepare Working Standards
& Internal Standard Solution

Spike & Extract
Biological Samples LC-MS/MS Analysis Data Processing

(Peak Integration) Generate Calibration Curve Quantify Piroxicam
in Unknown Samples Final Results

Click to download full resolution via product page

Caption: A typical workflow for quantitative analysis using Piroxicam-d4.

Signaling Pathway Inhibition by Piroxicam
Piroxicam exerts its anti-inflammatory effects by inhibiting the cyclooxygenase (COX) enzymes,

which are central to the prostaglandin synthesis pathway. The following diagram illustrates this

mechanism.
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Caption: Piroxicam's inhibition of the COX pathway.

Conclusion
Piroxicam-d4 is an essential tool for researchers requiring accurate and reliable quantification

of Piroxicam in various biological matrices. This guide provides a starting point for sourcing this

critical reagent and implementing a robust analytical methodology. By carefully selecting a
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supplier based on the provided specifications and adhering to a validated experimental

protocol, researchers can ensure the generation of high-quality, reproducible data for their

studies in drug development, pharmacokinetics, and related scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

